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Abstract
(E)-4-Ethoxy-nona-1,5-diene, a substituted nine-carbon diene, is a chemical entity with limited

documentation in publicly accessible scientific literature and patent databases. This technical

guide serves to consolidate the currently available information on this compound, including its

known physical and chemical properties. Notably, there is a significant absence of published

research detailing its specific discovery, historical development, or any biological activity. This

document also explores plausible synthetic strategies based on established organic chemistry

principles for analogous structures, in the absence of explicit experimental protocols for this

particular molecule.

Introduction
(E)-4-Ethoxy-nona-1,5-diene (CAS No. 67323-96-0) is an organic molecule featuring a

nonane backbone with double bonds at the 1 and 5 positions and an ethoxy group at the 4-

position. The "(E)" designation indicates the stereochemistry at the C5-C6 double bond is trans.

While its structure suggests potential utility in organic synthesis, for instance as a monomer or

a precursor for more complex molecules, its specific applications and properties remain largely

unexplored in peer-reviewed literature.
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Physicochemical Properties
Quantitative data for (E)-4-Ethoxy-nona-1,5-diene is sparse and primarily consists of

predicted values from chemical supplier databases. No experimental spectroscopic data (NMR,

IR, Mass Spectrometry) has been found in the public domain.

Property Value Source

Molecular Formula C₁₁H₂₀O Guidechem[1]

Molecular Weight 168.28 g/mol Guidechem[1]

CAS Number 67323-96-0 Guidechem[1]

Boiling Point
211.5°C at 760 mmHg

(Predicted)
Guidechem[1]

Density 0.818 g/cm³ (Predicted) Guidechem[1]

Flash Point 68.2°C (Predicted) Guidechem[1]

Refractive Index 1.443 (Predicted) Guidechem[1]

LogP 3.32390 (Predicted) Guidechem[1]

Discovery and History
A comprehensive search of scientific databases and historical chemical literature did not yield

any specific information regarding the discovery or first synthesis of (E)-4-Ethoxy-nona-1,5-
diene. The compound is not associated with any prominent historical chemical reactions or

named discoveries. Its existence is primarily documented through its CAS registry number and

listings in chemical supplier catalogs.

Theoretical Synthetic Pathways
While no specific experimental protocols for the synthesis of (E)-4-Ethoxy-nona-1,5-diene
have been published, its structure suggests several plausible synthetic routes based on

general methodologies for the formation of ethers and dienes.

Alkylation of a Dienyl Alcohol
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One potential approach involves the Williamson ether synthesis. This would begin with the

corresponding alcohol, (E)-nona-1,5-dien-4-ol, which could then be deprotonated with a

suitable base to form an alkoxide. Subsequent reaction with an ethylating agent, such as ethyl

iodide or diethyl sulfate, would yield the target ether.

Caption: Proposed synthesis of (E)-4-Ethoxy-nona-1,5-diene via alkylation.

Claisen Rearrangement
Another theoretical approach is a variation of the Claisen rearrangement, a powerful carbon-

carbon bond-forming reaction.[2][3] This[2][2]-sigmatropic rearrangement of an allyl vinyl ether

could potentially be adapted to form the 1,5-diene skeleton.[2][3] The synthesis would involve

the formation of an appropriate allyl vinyl ether precursor that, upon heating, would rearrange

to form a γ,δ-unsaturated carbonyl compound, which would then require further modification to

arrive at the target structure.

Caption: Conceptual workflow for a Claisen rearrangement approach.

Biological Activity and Signaling Pathways
There is no published data on the biological activity of (E)-4-Ethoxy-nona-1,5-diene. Searches

of biomedical and toxicological databases have not revealed any studies investigating its

effects on biological systems, and consequently, there are no known associated signaling

pathways.

Conclusion
(E)-4-Ethoxy-nona-1,5-diene is a chemical compound for which there is a significant lack of

available scientific information. While its basic physicochemical properties can be estimated,

there is no documented history of its discovery, no published experimental protocols for its

synthesis, and no data on its biological effects. The synthetic pathways outlined in this guide

are theoretical and based on established chemical principles for similar structures. Further

research would be required to develop and validate these synthetic routes and to explore the

potential properties and applications of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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